Cas no 1591-30-6 (4,4'-Biphenyldicarbonitrile)

• Product Name: 4,4'-Biphenyldicarbonitrile
• CAS No: 1591-30-6
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• MDL: MFCD00013805
• CID: 83816
• PubChem ID: 87564118
• Update Time: 2025-05-20

4,4'-Biphenyldicarbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarbonitrile
• 4,4-Dicyanobiphenyl
• 4,4'-Biphenyldicarbonitrile
• 1,1'-Biphenyl-4,4'-dicarbonitrile
• 4,4′-Biphenyldicarbonitrile
• 4.4'-Biphenyldicarbonitrile
• 4-(4-cyanophenyl)benzonitrile
• 4,4'-Bibenzonitrile
• 4,4'-Dibenzonitrile
• 4,4'-Dicyanobiphenyl
• Biphenyl-4,4'-dicarbonitrile
• 4,4'-Dicyanodiphenyl
• 4,4'-Diphenyldicarbonitrile
• (1,1'-Biphenyl)-4,4'-dicarbonitrile
• 4-(4-cyanophenyl)benzenecarbonitrile
• [1,4'-dicarbonitrile
• WLN: NCR DR DCN
• Maybridge3_005590
• 4-(4-c
• 4,4-Bibenzonitrile
• W-107989
• MFCD00013805
• NSC 87879
• AM85610
• NS00021710
• HMS1446O02
• [1,1'-Biphenyl]-4,4'-dicarbonitrile;Biphenyl-4,4'-dicarbonitrile
• IDI1_016977
• AKOS015836412
• 4,4 inverted exclamation mark -Biphenyldicarbonitrile
• NSC-87879
• EM-3993
• NSC87879
• A856070
• SCHEMBL26246
• RS-1004
• 4,4'-Biphenyldicarbonitrile, 97%
• AC-27900
• FT-0617003
• UNII-39C3SL9TAG
• 4,4-Dicyanodiphenyl
• KAXYYLCSSXFXKR-UHFFFAOYSA-N
• YSWG189
• SY049676
• DTXSID2061806
• CS-0110274
• 39C3SL9TAG
• EINECS 216-468-6
• BCP32356
• 1591-30-6
• B1181
• 4,4\\'-BIPHENYLDICARBONITRILE
• 4,4''-Biphenyldicarbonitrile
• DTXCID9035121
• DB-043415

• MDL： MFCD00013805
• Inchi： 1S/C14H8N2/c15-9-11-1-5-13(6-2-11)14-7-3-12(10-16)4-8-14/h1-8H
• InChI Key： KAXYYLCSSXFXKR-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(C#N)=CC=1
• BRN： 1869917

Computed Properties

• Exact Mass: 204.06900
• Monoisotopic Mass: 204.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Grayish yellow or brown powder
• Density: 1.1974 (rough estimate)
• Melting Point: 235.0 to 240.0 deg-C
• Boiling Point: 332.72°C (rough estimate)
• Flash Point: 199.2°C
• Refractive Index: 1.6152 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 47.58000
• LogP: 3.09696
• Solubility: Insoluble in water.

4,4'-Biphenyldicarbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• RTECS：DV2625000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4,4'-Biphenyldicarbonitrile

4,4'-Biphenyldicarbonitrile: A Comprehensive Overview

4,4'-Biphenyldicarbonitrile (CAS No. 1591-30-6) is a highly versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as biphenyl-4-carbonitrile, is characterized by its unique structure, which consists of two phenyl rings connected by a single bond at the para positions, each substituted with a cyano group (-CN). The presence of these cyano groups imparts distinctive electronic and structural properties to the molecule, making it an attractive candidate for research and industrial applications.

The synthesis of 4,4'-biphenyldicarbonitrile is typically achieved through a combination of nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. For instance, the use of palladium catalysts in Suzuki-Miyaura coupling reactions has been widely explored to construct the biphenyl core structure with high precision. This approach not only simplifies the synthesis process but also allows for greater functionalization of the molecule, paving the way for its use in advanced materials.

One of the most promising applications of 4,4'-biphenyldicarbonitrile lies in its role as a precursor for the synthesis of advanced polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems makes it an ideal building block for materials exhibiting exceptional electronic properties. Recent studies have demonstrated that polymers derived from biphenyl-4-carbonitrile exhibit high charge carrier mobility, making them suitable for applications in organic field-effect transistors (OFETs) and flexible electronics.

In addition to its electronic applications, 4,4'-biphenyldicarbonitrile has also gained attention in the field of medicinal chemistry. The compound's ability to act as a scaffold for drug design has been explored in several recent research studies. For example, derivatives of biphenyl-4-carbonitrile have been investigated as potential inhibitors of various enzymes associated with neurodegenerative diseases. These findings highlight the compound's potential in drug discovery and development.

The structural versatility of 4,4'-biphenyldicarbonitrile also extends to its use in supramolecular chemistry. Researchers have exploited the molecule's ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These self-assembled structures have shown promise in applications ranging from sensors to drug delivery systems.

Recent advancements in computational chemistry have further deepened our understanding of 4,4'-biphenyldicarbonitrile's properties. Quantum mechanical simulations have provided insights into the molecule's electronic structure and reactivity, enabling more precise predictions of its behavior in different chemical environments. These computational tools have also facilitated the design of novel derivatives with tailored properties.

In conclusion, 4,4'-biphenyldicarbonitrile (CAS No. 1591-30-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological advancements.